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Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethanol

Cat. No.: B7734205

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(4-Aminophenyl)ethanol (CAS No. 104-10-9). Adherence to
these guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

2-(4-Aminophenyl)ethanol is classified as a hazardous chemical that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation. It is also noted to be air-sensitive.
Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to
prevent exposure.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Standard Compliance

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Conforming to EN 166 (EU) or
NIOSH (US) standards.

Hand Protection

Chemically resistant,
impervious gloves. Nitrile or
Neoprene are recommended
based on general resistance to

aromatic amines.

Inspected prior to use and
compliant with EU Directive
89/686/EEC and the standard
EN 374.

Body Protection

Fire/flame resistant and
impervious clothing, such as a
lab coat.

To prevent skin exposure.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded,
if irritation or other symptoms
are experienced, or if working
in a poorly ventilated area. For
solids, a dust mask (e.g., N95)
may be sufficient for low-level

exposures.

Use a full-face respirator if
irritation or other symptoms are

experienced.

Glove Selection and Breakthrough Time

While specific breakthrough time data for 2-(4-Aminophenyl)ethanol is not readily available,

data for related aromatic amines suggests that nitrile and neoprene gloves offer suitable

protection for incidental contact. For prolonged or immersive contact, heavier-duty gloves are

recommended. It is crucial to inspect gloves for any signs of degradation before use and to

change them immediately if contamination is suspected.
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Estimated Breakthrough

Glove Material Time (for similar aromatic Recommendation

amines)

o > 60 minutes (for incidental Suitable for general laboratory

Nitrile Rubber .

splash contact) use and handling.

> 120 minutes (for incidental Recommended for tasks with a
Neoprene _ _

splash contact) higher risk of splash.

) Recommended for extended or

Butyl Rubber > 480 minutes

immersive handling.

Note: The breakthrough times are estimates based on data for chemically similar compounds.
It is crucial to consult the glove manufacturer's specific chemical resistance data if available.

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is essential for minimizing the risks associated with
handling 2-(4-Aminophenyl)ethanol.

Operational Workflow Diagram
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Preparation

Review Safety Data Sheet (SDS)

\

Don Appropriate PPE

\

Prepare Well-Ventilated Workspace

Proceed to Handling

Handling
\

Weigh Solid in a Fume Hood

\

Dissolve/Use in Reaction

After Use

Post-Handlili 'g & Cleanup

Decontaminate Glassware & Surfaces

\

Doff and Dispose of Contaminated PPE

\

Wash Hands Thoroughly

For Unused Chemical

Storage
\

Store in Tightly Closed, Labeled Container

\

Store in a Cool, Dry, Well-Ventilated Area under Inert Atmosphere
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Waste Collection

Collect Solid Waste & Contaminated PPE Collect Liquid Waste (if applicable)

Containerization

Y Y

Place in a Labeled, Sealed Hazardous Waste Container Place in a Labeled, Sealed, Compatible Liquid Waste Container|

Final Disposal
Y Y

Dispose of through an Approved Waste Disposal Plant

Spill or Exposure Occurs

Exposure Exposure Exposure Spill
Personal Exposure Spill Response
Skin Contact: Eye Contact: Inhalation: ResEn hneikeAea
Immediately wash with soap and water for 15 mins. Immediately flush with water for 15 mins. Move to fresh air.

Seek Immediate Medical Attention Ensure Adequate Ventilation

| Follow Spill Cleanup Protocol |

Click to download full resolution via product page

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
(4-Aminophenyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7734205?utm_src=pdf-body-img
https://www.benchchem.com/product/b7734205#personal-protective-equipment-for-handling-2-4-aminophenyl-ethanol
https://www.benchchem.com/product/b7734205#personal-protective-equipment-for-handling-2-4-aminophenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7734205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b7734205#personal-protective-equipment-for-
handling-2-4-aminophenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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